(2E)-3-ethoxyprop-2-enoic acid
Description
(2E)-3-ethoxyprop-2-enoic acid, or simply 3-ethoxyprop-2-enoic acid, is an organic acid that has been the subject of scientific research for decades. It is a naturally occurring compound that can be found in numerous plants and animals, and it has been used in laboratories for various experiments and studies.
Scientific Research Applications
Antioxidant Activity Determination
Analytical methods have been developed to determine antioxidant activity, which is crucial across various fields including food engineering, medicine, and pharmacy. The study by Munteanu and Apetrei (2021) reviews critical tests used to determine antioxidant activity, including ORAC, HORAC, TRAP, TOSC, CUPRAC, FRAP, and others based on chemical reactions and spectrophotometry. These methods are applied in analyzing the antioxidant capacity of complex samples, highlighting the significant role of antioxidants in health and disease prevention. (Munteanu & Apetrei, 2021)
Environmental Fate of Surfactants
The environmental fate of alkylphenol ethoxylates (APEs), used as surfactants in domestic and industrial products, has been extensively reviewed by Ying, Williams, and Kookana (2002). They discuss the degradation of APEs into more persistent compounds, their endocrine-disrupting potential, and their widespread presence in the environment, highlighting the need for understanding the ecological impact of these chemicals. (Ying, Williams, & Kookana, 2002)
Electrochemical Carbon Dioxide Reduction
Costentin, Robert, and Savéant (2013) provide insights into the electrochemical reduction of carbon dioxide, an area of research focusing on converting CO2 to fuels using solar energy. The review presents recent findings and develops key notions for analyzing and comparing the performance of existing catalysts, contributing to efforts in addressing climate change by reducing atmospheric CO2 levels. (Costentin, Robert, & Savéant, 2013)
Engineered Nanomaterials in the Environment
Gottschalk, Sun, and Nowack (2013) review modeling and analytical studies on the environmental concentrations of engineered nanomaterials (ENMs), such as TiO2, ZnO, Ag, fullerenes, CNT, and CeO2. The review addresses the significant knowledge gaps regarding ENM production, application, and environmental release, underscoring the importance of developing trace analytical methods for ENM detection and quantification. (Gottschalk, Sun, & Nowack, 2013)
properties
| { "Design of the Synthesis Pathway": "The synthesis of (2E)-3-ethoxyprop-2-enoic acid can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "Ethyl acetoacetate", "Ethyl bromoacetate", "Sodium ethoxide", "Sodium hydroxide", "Sodium carbonate", "Sulfuric acid", "Potassium permanganate", "Sodium bisulfite", "Hydrochloric acid", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Ethyl acetoacetate is reacted with ethyl bromoacetate in the presence of sodium ethoxide to form ethyl 3-oxobutanoate.", "Step 2: Ethyl 3-oxobutanoate is treated with sodium hydroxide to form sodium 3-hydroxybutanoate.", "Step 3: Sodium 3-hydroxybutanoate is heated with sulfuric acid to form 3-hydroxybutanoic acid.", "Step 4: 3-hydroxybutanoic acid is oxidized with potassium permanganate to form 3-oxobutanoic acid.", "Step 5: 3-oxobutanoic acid is treated with sodium bisulfite to form 3-hydroxy-2-butenoic acid.", "Step 6: 3-hydroxy-2-butenoic acid is treated with hydrochloric acid to form (2E)-3-ethoxyprop-2-enoic acid.", "Step 7: The product is purified by recrystallization from water and drying to obtain the final compound." ] } | |
CAS RN |
14674-80-7 |
Product Name |
(2E)-3-ethoxyprop-2-enoic acid |
Molecular Formula |
C5H8O3 |
Molecular Weight |
116.1 |
Purity |
95 |
Origin of Product |
United States |
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